Cas no 4916-29-4 (Dimethyl 2-(phenylamino)maleate)

Dimethyl 2-(phenylamino)maleate structure
4916-29-4 structure
Product Name:Dimethyl 2-(phenylamino)maleate
CAS No:4916-29-4
MF:C12H13NO4
MW:235.235923528671
CID:2855308
PubChem ID:5712530
Update Time:2025-04-21

Dimethyl 2-(phenylamino)maleate Chemical and Physical Properties

Names and Identifiers

    • 54494-74-5
    • SCHEMBL3120714
    • Dimethyl 2-(Phenylamino)-2-butenedioate
    • SCHEMBL3120709
    • 4916-29-4
    • Dimethyl 2-(phenylamino)maleate
    • LCHIHUQAZKSJRB-CSKARUKUSA-N
    • Inchi: 1S/C12H13NO4/c1-16-11(14)8-10(12(15)17-2)13-9-6-4-3-5-7-9/h3-8,13H,1-2H3/b10-8+
    • InChI Key: LCHIHUQAZKSJRB-CSKARUKUSA-N
    • SMILES: O(C)C(/C(=C\C(=O)OC)/NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 235.08445790Da
  • Monoisotopic Mass: 235.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.6Ų
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